![molecular formula C20H21BrN4O2 B303612 2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303612.png)
2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
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Overview
Description
2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound belongs to the family of quinoline derivatives, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood. However, it has been proposed that this compound exerts its biological activity by inhibiting various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of tyrosine kinase, which is involved in cancer cell proliferation and survival. It has also been reported to inhibit the activity of topoisomerase, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. For example, it has been reported to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. It has also been shown to inhibit the production of inflammatory cytokines such as TNF-alpha and interleukin-6, which are involved in various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its diverse biological activities, which make it a promising candidate for drug discovery and medicinal chemistry. However, one of the limitations is its low solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for research on 2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One of the directions is to study its potential applications in the treatment of various diseases such as cancer, inflammation, and infectious diseases. Another direction is to optimize its chemical structure to improve its pharmacokinetics and bioavailability. Additionally, further studies are needed to elucidate its exact mechanism of action and to identify its molecular targets.
Synthesis Methods
The synthesis of 2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been reported in the literature. One of the methods involves the reaction of 3-bromoaniline, morpholine, and ethyl acetoacetate in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then treated with hydrochloric acid to yield the final compound. Another method involves the reaction of 3-bromoaniline, morpholine, and 2-cyanoacetamide in the presence of a base such as potassium carbonate. The reaction mixture is then heated to yield the final product.
Scientific Research Applications
2-Amino-4-(3-bromophenyl)-1-(4-morpholinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antitumor, and anti-inflammatory activities. This compound has also been shown to inhibit various enzymes such as tyrosine kinase, topoisomerase, and proteasome, which are involved in cancer progression and other diseases.
properties
Molecular Formula |
C20H21BrN4O2 |
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Molecular Weight |
429.3 g/mol |
IUPAC Name |
2-amino-4-(3-bromophenyl)-1-morpholin-4-yl-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile |
InChI |
InChI=1S/C20H21BrN4O2/c21-14-4-1-3-13(11-14)18-15(12-22)20(23)25(24-7-9-27-10-8-24)16-5-2-6-17(26)19(16)18/h1,3-4,11,18H,2,5-10,23H2 |
InChI Key |
ALGQGYYHQZNSBA-UHFFFAOYSA-N |
SMILES |
C1CC2=C(C(C(=C(N2N3CCOCC3)N)C#N)C4=CC(=CC=C4)Br)C(=O)C1 |
Canonical SMILES |
C1CC2=C(C(C(=C(N2N3CCOCC3)N)C#N)C4=CC(=CC=C4)Br)C(=O)C1 |
Origin of Product |
United States |
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